Cas no 2138199-01-4 (Methyl 5,6-difluoro-1-benzofuran-3-carboxylate)

• Product Name: Methyl 5,6-difluoro-1-benzofuran-3-carboxylate
• CAS No: 2138199-01-4
• MF: C₁₀H₆F₂O₃
• MW: 212.149650096893
• CID: 6290193
• PubChem ID: 165956416
• Update Time: 2025-06-29

Methyl 5,6-difluoro-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5,6-difluoro-1-benzofuran-3-carboxylate
• EN300-785062
• 2138199-01-4
• Methyl 5,6-difluoro-1-benzofuran-3-carboxylate

• Inchi： 1S/C10H6F2O3/c1-14-10(13)6-4-15-9-3-8(12)7(11)2-5(6)9/h2-4H,1H3
• InChI Key： HYNIFOYNCVJFJD-UHFFFAOYSA-N
• SMILES： FC1C(=CC2=C(C=1)C(C(=O)OC)=CO2)F

Computed Properties

• Exact Mass: 212.02850037g/mol
• Monoisotopic Mass: 212.02850037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 39.4Ų

Additional information on Methyl 5,6-difluoro-1-benzofuran-3-carboxylate

Methyl 5,6-difluoro-1-benzofuran-3-carboxylate (CAS No. 2138199-01-4): A Comprehensive Overview

Methyl 5,6-difluoro-1-benzofuran-3-carboxylate (CAS No. 2138199-01-4) is a fluorinated benzofuran derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, exhibits promising potential in various biological and chemical applications. The presence of fluorine atoms in its molecular structure imparts distinct electronic and steric properties, making it a valuable scaffold for the development of novel therapeutic agents.

The chemical structure of Methyl 5,6-difluoro-1-benzofuran-3-carboxylate consists of a benzofuran core substituted with two fluorine atoms at the 5 and 6 positions, and a carboxylate ester group at the 3 position. This specific arrangement of functional groups contributes to its reactivity and interaction with biological targets. The fluorine atoms, in particular, play a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of the compound, enhancing its bioavailability and metabolic stability.

In recent years, there has been a growing interest in fluorinated heterocycles due to their ability to improve drug-like properties. 5,6-Difluoro-1-benzofuran-3-carboxylate is no exception, as it has been explored in various preclinical studies for its potential applications in treating neurological disorders, inflammatory diseases, and cancer. The benzofuran moiety is known for its role in several bioactive molecules, while the fluorine substituents enhance binding affinity and selectivity.

One of the most compelling aspects of Methyl 5,6-difluoro-1-benzofuran-3-carboxylate is its versatility in synthetic chemistry. The compound serves as a key intermediate in the synthesis of more complex molecules, allowing researchers to explore diverse structural modifications. This flexibility has enabled the development of libraries of derivatives with tailored biological activities. For instance, modifications at the carboxylate ester group can lead to amides or other functionalized derivatives, further expanding the pharmacological potential of this scaffold.

The pharmaceutical industry has been particularly keen on exploring fluorinated compounds due to their favorable pharmacokinetic profiles. Studies have shown that fluorine atoms can increase metabolic stability by resisting hydrolysis and oxidation. Additionally, fluorine substitution can enhance binding interactions with biological targets by increasing lipophilicity and reducing polar surface area. These properties make Methyl 5,6-difluoro-1-benzofuran-3-carboxylate an attractive candidate for drug development.

Recent advancements in computational chemistry have further accelerated the discovery process for novel fluorinated compounds like Methyl 5,6-difluoro-1-benzofuran-3-carboxylate. Molecular modeling techniques have enabled researchers to predict binding affinities and optimize molecular structures before conducting costly wet-lab experiments. This approach has not only reduced time-to-market but also allowed for more targeted drug design.

In clinical settings, the potential therapeutic applications of Methyl 5,6-difluoro-1-benzofuran-3-carboxylate are being actively investigated. Preliminary studies suggest that this compound may have neuroprotective effects against oxidative stress-induced neuronal damage. The ability of fluorinated benzofurans to cross the blood-brain barrier makes them particularly promising for treating central nervous system disorders.

The synthesis of Methyl 5,6-difluoro-1-benzofuran-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yields and purity. For example, palladium-catalyzed cross-coupling reactions have been utilized to introduce fluorine atoms efficiently into the benzofuran backbone. These synthetic strategies are critical for producing sufficient quantities of the compound for both research and commercial purposes.

The environmental impact of fluorinated compounds is also a topic of interest in current research. While these compounds offer numerous benefits in drug development, their persistence in the environment raises concerns about long-term ecological effects. Efforts are being made to develop greener synthetic routes that minimize waste and reduce hazardous byproducts. Sustainable practices are essential for ensuring that the benefits of fluorinated compounds are balanced with environmental responsibility.

The future prospects for Methyl 5,6-difluoro-1-benzofuran-3-carboxylate are bright, with ongoing research aimed at uncovering new therapeutic applications and optimizing synthetic methodologies. Collaborative efforts between academia and industry are crucial for translating laboratory findings into clinical reality. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in addressing complex diseases.